Cetirizine

Description

Cetirizine is a second-generation antihistamine . It is used to alleviate allergy symptoms like sneezing, runny nose, itchy or watery eyes, and skin itching . Cetirizine is effective for treating symptoms associated with perennial or seasonal allergic rhinitis, chronic idiopathic urticaria, allergic asthma, physical urticaria, and atopic dermatitis . It is available over the counter in various forms, including tablets, capsules, and liquids . By blocking histamine, a natural substance produced by the body during an allergic reaction, cetirizine helps to relieve allergy symptoms . Cetirizine does not prevent hives or treat serious allergic reactions such as anaphylaxis .

Common side effects of cetirizine can include dry mouth, headache, drowsiness, sore throat, and dizziness . Although cetirizine is considered a non-drowsy antihistamine, some individuals may still experience sleepiness . It is advisable to avoid alcohol while taking cetirizine, as it can amplify some of the medication's side effects . Discontinuing cetirizine after prolonged use may also result in pruritus (generalized itchiness) .

Loratadine is another non-drowsy antihistamine that, like cetirizine, is used to relieve allergy symptoms . Both medications are less likely to cause drowsiness compared to first-generation antihistamines . Fexofenadine is also a second-generation antihistamine that can be used to treat allergy symptoms.

• CAS No.: 83881-51-0
• Product Name: Cetirizine
• Molecular Formula: C21H25ClN2O3
• Molecular Weight: 388.9 g/mol
• IUPAC Name: 2-[2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]acetic acid
• Standard InChI: InChI=1S/C21H25ClN2O3/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26/h1-9,21H,10-16H2,(H,25,26)
• Standard InChIKey: ZKLPARSLTMPFCP-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
• Canonical SMILES: C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
• Purity: > 95%
• Synonyms: (2-(4-((4-Chlorophenyl)phenylmethyl)-1-piperazinyl)ethoxy)acetic Acid; Alerlisin; Cetalerg; Ceterifug; Ceti TAD; Ceti-Puren; Cetiderm; Cetidura; Cetil von ct; CetiLich; Cetirigamma; Cetirizin AL; Cetirizin AZU; Cetirizin Basics; Cetirizine; Cetirizine Dihydrochloride; Cetirlan; Dihydrochloride, Cetirizine; P 071; P-071; P071; Reactine; Virlix; Voltric; Zetir; Zirtek; Zyrtec
• Reference: Array; Compounds from A. Jongejan et al. Linking agonist binding to histamine H1 receptor activation. Nature Chemical Biology, 2005. doi: 10.1038/nchembio714. http://www.nature.com/naturechemicalbiology
• PubChem Compound: 2678
• Last Modified: Aug 15 2023